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Compound of Interest

4-Bromo-3,3-dimethylbutanoic
Compound Name: d
aci

Cat. No.: B1524003

For Researchers, Scientists, and Drug Development Professionals

This document provides an in-depth analysis of 4-Bromo-3,3-dimethylbutanoic acid, a
halogenated carboxylic acid with potential applications in organic synthesis and medicinal
chemistry. This guide covers its chemical structure, physicochemical properties, potential
synthetic routes, and reactivity profile, offering valuable insights for its utilization as a chemical
intermediate and building block in the development of novel compounds.

Chemical Structure and Identification

4-Bromo-3,3-dimethylbutanoic acid is a carboxylic acid derivative characterized by a butane
chain with a bromine atom at the fourth position and two methyl groups at the third position.
The presence of a quaternary carbon (C3) bearing two methyl groups introduces significant
steric hindrance around the C-Br bond, which is a key determinant of its chemical reactivity.
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dimethylbutanoic acid]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1524003#structure-of-4-bromo-3-3-dimethylbutanoic-
acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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